2-[4-(furan-2-yl)phenyl]-2-hydroxy-S-[3-(trifluoromethyl)phenyl]ethane-1-sulfonamido

• IUPAC Name: N-[2-[4-(furan-2-yl)phenyl]-2-hydroxyethyl]-3-(trifluoromethyl)benzenesulfonamide
• InChI: InChI=1S/C19H16F3NO4S/c20-19(21,22)15-3-1-4-16(11-15)28(25,26)23-12-17(24)13-6-8-14(9-7-13)18-5-2-10-27-18/h1-11,17,23-24H,12H2
• InChI Key: FNEXJKAHARIIHP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)S(=O)(=O)NCC(C2=CC=C(C=C2)C3=CC=CO3)O)C(F)(F)F
• Molecular Formula: C19H16F3NO4S
• Molecular Weight: 411.4 g/mol

Description

2-[4-(furan-2-yl)phenyl]-2-hydroxy-S-[3-(trifluoromethyl)phenyl]ethane-1-sulfonamido is a useful research compound. Its molecular formula is C19H16F3NO4S and its molecular weight is 411.4. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

Research has shown various methods for the synthesis and modification of compounds similar to 2-[4-(furan-2-yl)phenyl]-2-hydroxy-S-[3-(trifluoromethyl)phenyl]ethane-1-sulfonamido. For example, efficient construction of 2-sulfonylbenzo[b]furans from trans-2-hydroxycinnamic acids and sodium sulfinates was achieved using a CuCl2·2H2O/AgTFA system, providing access to products via a protodecarboxylation/C-S bond formation/C-O bond formation cascade (Li & Liu, 2014). Another study described the synthesis of differently substituted 2-amidofurans using methods like thermolysis of furan-2-carbonyl azide and C-N cross-coupling reactions (Padwa et al., 2003).

Applications in Organic Synthesis

Various research efforts have focused on the application of similar compounds in organic synthesis. For instance, the development of methods for the synthesis of polysubstituted pyrroles using surfactants in aqueous medium has been reported, employing 1-(furan-2-yl)-2-((4-methoxyphenyl)amino)ethan-1-one among other compounds (Kumar et al., 2017). Another study presented the synthesis of 2,3-dihalo-1-(phenylsulfonyl)-1-propenes as versatile reagents for the synthesis of annulated furans and cyclopentenones, highlighting the versatile nature of such compounds in organic synthesis (Padwa et al., 1992).

Photocatalytic Applications

Some studies have explored the use of similar compounds in photocatalytic applications. For example, the photocatalytic desulfonylative homocoupling of benzylic sulfone derivatives was described, using the 3,5-bis(trifluoromethyl)phenyl group as an effective substituent, which is relevant to the compound (Ohkura et al., 2022).

Potential in Material Science

In the field of material science, such compounds have shown potential. For example, comb-shaped poly(arylene ether sulfone)s were synthesized for proton exchange membranes, indicating the potential of sulfone-based compounds in material applications (Kim et al., 2008).